Overall water splitting by photoelectrochemical cells consisting of (ZnSe)0.85(CuIn0.7Ga0.3Se2)0.15 photocathodes and BiVO4 photoanodes†
Chemical Communications Pub Date: 2017-10-04 DOI: 10.1039/C7CC06637F
Abstract
The design of photoelectrochemical (PEC) cell structures that mitigate challenges related to mass transfer is the key to achieving efficient hydrogen production. A PEC cell based on an integrated photoelectrode incorporating (ZnSe)0.85(CuIn0.7Ga0.3Se2)0.15 strips and BiVO4 strips exhibited 1.0% solar-to-hydrogen energy conversion efficiency even without stirring the electrolyte solution.
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